4-[[2-[benzenesulfonyl(methyl)amino]acetyl]amino]benzoic acid

• IUPAC Name: 4-[[2-[benzenesulfonyl(methyl)amino]acetyl]amino]benzoic acid
• InChI: InChI=1S/C16H16N2O5S/c1-18(24(22,23)14-5-3-2-4-6-14)11-15(19)17-13-9-7-12(8-10-13)16(20)21/h2-10H,11H2,1H3,(H,17,19)(H,20,21)
• InChI Key: QKTKPHBGKNKVPG-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=CC=C(C=C1)C(=O)O)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H16N2O5S
• Molecular Weight: 348.4 g/mol

Description

4-[[2-[benzenesulfonyl(methyl)amino]acetyl]amino]benzoic acid is a complex organic compound that features a benzenesulfonyl group, an amino group, and a benzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[[2-[benzenesulfonyl(methyl)amino]acetyl]amino]benzoic acid typically involves multiple steps. One common method includes the reaction of benzenesulfonyl chloride with methylamine to form benzenesulfonyl(methyl)amine. This intermediate is then reacted with acetyl chloride to produce 2-[benzenesulfonyl(methyl)amino]acetyl chloride. Finally, this compound is reacted with 4-aminobenzoic acid to yield the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, industrial methods may incorporate advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-[[2-[benzenesulfonyl(methyl)amino]acetyl]amino]benzoic acid can undergo various chemical reactions, including:

Oxidation: The benzenesulfonyl group can be oxidized to form sulfonic acids.

Reduction: The nitro group, if present, can be reduced to an amino group.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydroxide (NaOH) or other strong bases.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfonic acids, while reduction can produce amines.

Scientific Research Applications

4-[[2-[benzenesulfonyl(methyl)amino]acetyl]amino]benzoic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound can be used in the study of enzyme inhibition and protein interactions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[[2-[benzenesulfonyl(methyl)amino]acetyl]amino]benzoic acid involves its interaction with specific molecular targets. For example, it may inhibit enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. The pathways involved can vary depending on the specific biological context and target.

Comparison with Similar Compounds

Similar Compounds

• 2-amino-4-(methylsulfonyl)benzoic acid
• 4-[(2-hydroxybenzyl)amino]benzoic acid
• 4-amino-2-nitrobenzoic acid

Uniqueness

4-[[2-[benzenesulfonyl(methyl)amino]acetyl]amino]benzoic acid is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties

This detailed article provides a comprehensive overview of 4-[[2-[benzenesulfonyl(methyl)amino]acetyl]amino]benzoic acid, covering its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds